2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Product Name, component content, use to
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013032774-250mg |
2-Bromo-4-iodoaniline |
29632-73-3 | 97% | 250mg |
$504.00 | 2023-09-02 | |
| Alichem | A013032774-500mg |
2-Bromo-4-iodoaniline |
29632-73-3 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A013032774-1g |
2-Bromo-4-iodoaniline |
29632-73-3 | 97% | 1g |
$1504.90 | 2023-09-02 | |
| Fluorochem | 213069-1g |
2-Bromo-4-iodoaniline |
29632-73-3 | 95% | 1g |
￡12.00 | 2022-02-28 | |
| Fluorochem | 213069-5g |
2-Bromo-4-iodoaniline |
29632-73-3 | 95% | 5g |
￡37.00 | 2022-02-28 | |
| Fluorochem | 213069-10g |
2-Bromo-4-iodoaniline |
29632-73-3 | 95% | 10g |
￡65.00 | 2022-02-28 | |
| Fluorochem | 213069-25g |
2-Bromo-4-iodoaniline |
29632-73-3 | 95% | 25g |
￡120.00 | 2022-02-28 | |
| Chemenu | CM118470-25g |
2-Bromo-4-iodoaniline |
29632-73-3 | 95+% | 25g |
$206 | 2021-06-17 | |
| TRC | B687548-50mg |
2-Bromo-4-iodoaniline |
29632-73-3 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B687548-100mg |
2-Bromo-4-iodoaniline |
29632-73-3 | 100mg |
$ 65.00 | 2022-06-06 |
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2-Bromo-4-iodoaniline, with the CAS number 29632-73-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position and an iodine atom at the 4-position of the aniline ring. The presence of these halogen substituents imparts distinct chemical and physical properties, making 2-Bromo-4-iodoaniline a valuable intermediate in various synthetic pathways.
The synthesis of 2-Bromo-4-iodoaniline typically involves multi-step reactions, starting from readily available starting materials such as aniline. One common approach is to first brominate aniline to form 2-bromoaniline, followed by iodination at the 4-position. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels.
In the realm of medicinal chemistry, 2-Bromo-4-iodoaniline serves as a key building block for the synthesis of various bioactive molecules. Its halogenated structure allows for facile functionalization, enabling chemists to introduce a wide range of substituents that can modulate biological activity. Recent studies have explored the use of 2-Bromo-4-iodoaniline derivatives in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 2-Bromo-4-iodoaniline exhibited potent anti-cancer activity against several human cancer cell lines.
Beyond its applications in drug discovery, 2-Bromo-4-iodoaniline has also found utility in materials science. The compound's unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has focused on optimizing the molecular design to enhance charge transport and stability. A notable study published in Advanced Materials demonstrated that a polymer incorporating 2-Bromo-4-iodoaniline-based monomers exhibited excellent performance in OLED devices.
The environmental and safety aspects of 2-Bromo-4-iodoaniline are also important considerations. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal practices are essential to ensure workplace safety and environmental protection. Recent guidelines from regulatory bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) provide detailed recommendations for safe handling and storage.
In conclusion, 2-Bromo-4-iodoaniline (CAS No. 29632-73-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features enable a wide range of applications, from drug development to advanced electronic materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern scientific endeavors.
